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Compound of Interest

Compound Name: (-)-Heraclenol

Cat. No.: B11927913 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the known physicochemical properties

and solubility of (-)-Heraclenol, a naturally occurring coumarin. The information is compiled

from various scientific databases and presented in a structured format to facilitate its use in

research and drug development. This document also includes detailed experimental protocols

for determining key physicochemical parameters and a logical workflow for the characterization

of natural products.

Physicochemical Properties of (-)-Heraclenol
(-)-Heraclenol, with the molecular formula C₁₆H₁₆O₆, is a complex organic molecule.[1][2] A

summary of its key physicochemical properties is presented in Table 1. It is important to note

that many of these values are computationally predicted and experimental verification is

recommended.
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Property Value Source

Molecular Formula C₁₆H₁₆O₆ [1][2]

Molecular Weight 304.29 g/mol [1][2]

IUPAC Name

9-[(2S)-2,3-dihydroxy-3-

methylbutoxy]furo[3,2-

g]chromen-7-one

[1]

CAS Number 139079-42-8

Melting Point Not Available

Boiling Point (estimated)
544.00 to 545.00 °C @ 760.00

mm Hg
[3]

pKa (Strongest Acidic,

predicted)
13.2

logP (Octanol/Water Partition

Coefficient, predicted)
1.2 to 2.05 [1][4]

Polar Surface Area (predicted) 89.1 Å² [1][2]

Solubility Profile of (-)-Heraclenol
The solubility of a compound is a critical factor in its biological activity and formulation

development. The available solubility data for (-)-Heraclenol is summarized in Table 2. The

compound is reported to be soluble in dimethyl sulfoxide (DMSO) and has a low estimated

solubility in water.
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Solvent Solubility Source

Water (estimated) 744.4 mg/L @ 25 °C [3]

Water (predicted) 0.29 g/L [5]

Dimethyl Sulfoxide (DMSO) Soluble [6]

Ethanol Not Available

Methanol Not Available

Acetone Not Available

Experimental Protocols
For researchers seeking to experimentally determine the physicochemical properties and

solubility of (-)-Heraclenol, the following general protocols can be adapted.

Determination of Melting Point
The melting point of a solid organic compound can be determined using the capillary method

with a melting point apparatus or a Thiele tube.[7][8][9][10][11]

Materials:

Melting point apparatus or Thiele tube setup

Capillary tubes (sealed at one end)

Thermometer

(-)-Heraclenol sample (finely powdered)

Heating oil (for Thiele tube)

Procedure:

Pack a small amount of the finely powdered (-)-Heraclenol into the open end of a capillary

tube to a height of 2-3 mm.
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Place the capillary tube in the heating block of the melting point apparatus or attach it to the

thermometer and place it in the Thiele tube.

Heat the apparatus slowly, at a rate of approximately 1-2 °C per minute, when approaching

the expected melting point.

Record the temperature at which the first drop of liquid appears (the beginning of melting)

and the temperature at which the entire solid has turned into a clear liquid (the end of

melting). This range is the melting point of the compound.

Determination of Boiling Point
For liquid compounds, the boiling point can be determined using a micro-boiling point method.

[12][13][14][15][16] Since (-)-Heraclenol is a solid at room temperature, this method would only

be applicable if it were to be melted or dissolved in a high-boiling solvent. The estimated high

boiling point suggests that specialized equipment would be necessary.

Materials:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., Thiele tube, aluminum block)

Liquid sample

Procedure:

Place a small amount of the liquid into the test tube.

Invert the capillary tube (sealed end up) and place it into the liquid in the test tube.

Attach the test tube to a thermometer and heat it in a heating bath.

As the liquid heats, a stream of bubbles will emerge from the open end of the capillary tube.
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Remove the heat source once a steady stream of bubbles is observed.

The boiling point is the temperature at which the bubbling stops and the liquid begins to

enter the capillary tube.

Determination of Solubility (Shake-Flask Method)
The shake-flask method is a common technique for determining the equilibrium solubility of a

compound in a specific solvent.

Materials:

Vials with screw caps

Orbital shaker or vortex mixer

Centrifuge

Syringe filters (e.g., 0.45 µm PTFE)

Analytical balance

HPLC or UV-Vis spectrophotometer

(-)-Heraclenol sample

Selected solvents

Procedure:

Add an excess amount of (-)-Heraclenol to a known volume of the solvent in a vial.

Seal the vial and place it on an orbital shaker at a constant temperature (e.g., 25 °C) for a

sufficient period (e.g., 24-48 hours) to reach equilibrium.

After shaking, allow the suspension to settle.

Centrifuge the sample to pellet the undissolved solid.
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Carefully withdraw a sample of the supernatant and filter it through a syringe filter to remove

any remaining solid particles.

Quantify the concentration of (-)-Heraclenol in the filtrate using a validated analytical method

such as HPLC or UV-Vis spectrophotometry.

Experimental and Analytical Workflow
The characterization of a natural product like (-)-Heraclenol involves a systematic workflow to

determine its physical and chemical properties. The following diagram illustrates a general

approach.
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Physicochemical Characterization Workflow for (-)-Heraclenol

Property Determination Solubility Screening

Isolation and Purification of (-)-Heraclenol

Structural Elucidation (NMR, MS, etc.)

Determination of Physicochemical Properties Solubility Assessment

Data Analysis and Reporting

Melting Point Boiling Point pKa logP Aqueous Buffers (pH range) Organic Solvents (e.g., Ethanol, DMSO)

F

Technical Guide/Whitepaper

Click to download full resolution via product page

Caption: A general workflow for the physicochemical characterization of a natural product.

Signaling Pathways
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Currently, there is limited specific information available in the public domain regarding the direct

interaction of (-)-Heraclenol with specific signaling pathways. As a coumarin, it belongs to a

class of compounds known to exhibit a wide range of biological activities, which may involve

various cellular signaling cascades. Further research is required to elucidate the precise

molecular mechanisms and signaling pathways modulated by (-)-Heraclenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Technical Guide to the
Physicochemical Properties and Solubility of (-)-Heraclenol]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b11927913#physicochemical-
properties-and-solubility-of-heraclenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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